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Compound of Interest

Compound Name: 3-Hydroxy Bromazepam-d4

Cat. No.: B15295784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and analytical

applications of the 3-Hydroxy Bromazepam-d4 reference standard. This deuterated analog of

a primary Bromazepam metabolite is a critical tool in pharmacokinetic, metabolic, and

toxicological studies, offering high precision and accuracy in quantitative analyses.

Chemical and Physical Properties
3-Hydroxy Bromazepam-d4 is a stable-labeled internal standard essential for mass

spectrometry-based quantification of 3-Hydroxy Bromazepam. The introduction of four

deuterium atoms on the pyridinyl ring provides a distinct mass shift, enabling clear

differentiation from the unlabeled analyte while maintaining nearly identical chemical and

physical behaviors.

Table 1: Core Properties of 3-Hydroxy Bromazepam-d4
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Property Value Source

Chemical Name

7-bromo-3-hydroxy-5-(pyridin-

2-yl-d4)-1,3-dihydro-2H-1,4-

benzodiazepin-2-one

N/A

Synonyms
3-Hydroxybromazepam-D4

(pyridyl-D4)

CAS Number 1246819-39-5

Molecular Formula C₁₄H₆D₄BrN₃O₂

Molecular Weight 336.18 g/mol

Appearance
Typically supplied as a solution

in methanol or acetonitrile
N/A

Solubility

Soluble in methanol and

acetonitrile. Information on

solubility in other organic

solvents is limited.

N/A

Storage Conditions -20°C for long-term storage. N/A

Note: Specific physical properties such as melting point and boiling point for the solid form of 3-
Hydroxy Bromazepam-d4 are not readily available in the public domain, as it is most

commonly supplied and used in a solution format. For the non-deuterated form, Bromazepam,

the melting point is reported to be approximately 237-238.5°C (with decomposition)[1].

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the identity and purity of the reference

standard. While specific spectra for 3-Hydroxy Bromazepam-d4 are not widely published,

data for the non-deuterated analog, 3-Hydroxybromazepam, provide a basis for expected

spectral characteristics. The mass spectrum will exhibit a +4 m/z shift compared to the

unlabeled compound.

Table 2: Spectroscopic Data for 3-Hydroxybromazepam (Non-deuterated)
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Spectroscopic Technique Key Data and Observations

Mass Spectrometry (Electron Ionization)

Molecular Weight: 332.15 g/mol . The mass

spectrum can be viewed on the NIST WebBook.

[2]

¹H NMR
Spectra available in spectral databases such as

SpectraBase.[3]

¹³C NMR
Spectra available in spectral databases such as

SpectraBase.[3]

Synthesis and Isotopic Labeling
The synthesis of 3-Hydroxy Bromazepam-d4 involves the introduction of deuterium atoms

onto the pyridine ring of a suitable precursor. While a specific, detailed synthesis protocol for

this exact molecule is not publicly available, a general approach for deuterating

benzodiazepine derivatives has been described. This often involves a deuterium exchange

reaction on an activated precursor molecule. For instance, a method for the synthesis of 3-

deuterated diazepam and nordiazepam 4-oxides has been reported, which utilizes a keto-enol

tautomerism in deuterated alkaline methanol for deuterium exchange[4]. A similar principle

could be adapted for the synthesis of deuterated Bromazepam derivatives.

The logical workflow for a potential synthesis is outlined below.
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Potential Synthesis Workflow for 3-Hydroxy Bromazepam-d4

Precursor Synthesis Deuteration Hydroxylation & Purification

Bromazepam Deuterated Bromazepam 
 (Pyridinyl-d4)

Deuterium Exchange 
 (e.g., acid/base catalysis) 3-HydroxylationOxidation Purification (e.g., HPLC) 3-Hydroxy Bromazepam-d4
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Bioanalytical Workflow using 3-Hydroxy Bromazepam-d4

Sample Preparation

Analytical Measurement

Data Analysis

Biological Sample 
 (e.g., Plasma, Urine)

Spike with 
 3-Hydroxy Bromazepam-d4 (IS)

Sample Extraction 
 (e.g., SPE, LLE)

LC-MS/MS Analysis

Quantification of Analyte 
 using IS ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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